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Compound of Interest

Compound Name: O-Terphenyl

Cat. No.: B166444

Welcome to the comprehensive support guide for o-terphenyl. This document is designed to
provide researchers, scientists, and drug development professionals with in-depth technical
information, best practices for handling and storage, and robust troubleshooting advice. Our

goal is to ensure your experiments are safe, efficient, and reproducible by addressing potential
challenges before they arise.

Section 1: Understanding o-Terphenyl: Core
Properties and Characteristics

o-Terphenyl is an aromatic hydrocarbon that sees use in a variety of applications, including as
a heat transfer fluid, a plasticizer, and in the synthesis of functional molecules for materials
science and drug discovery.[1][2] Its physical and chemical properties are crucial to
understanding its behavior in experimental settings.

Key Physical and Chemical Properties of o-Terphenyl
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Property Value Source(s)
CAS Number 84-15-1 [3]
Molecular Formula CisHaia [4]
Molecular Weight 230.30 g/mol [4]
Colorless to light-yellow solid
Appearance _ , [1][5]
(crystalline or flake-like)
Melting Point 56-59 °C (133-138 °F) [2]
Boiling Point 332-337 °C (630-639 °F) [1][2]
Insoluble in water. Sparingly
soluble in lower alcohols and
glycols. Very soluble in
Solubility common aromatic solvents like  [1][2]

toluene and benzene, as well
as dichloromethane and

carbon tetrachloride.

Vapor Pressure

<1l Paat?25°C

[1]

Density

1.16 g/cm3

[1]

Flash Point

163-171 °C (325-339 °F)

[5]

Section 2: Safety First: Hazard Identification and
Personal Protection

o-Terphenyl is a combustible solid and presents moderate toxicity if ingested or inhaled.[3][5]

Adherence to strict safety protocols is non-negotiable.

GHS Hazard Classification:

o Acute Toxicity, Oral (Category 4)[3]

» Acute Toxicity, Inhalation (Category 3)[3]
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o Serious Eye Irritation (Category 2A)[3]

» Hazardous to the aquatic environment, long-term hazard (Category 1)[3]

Personal Protective Equipment (PPE) Workflow

Proper PPE is the first line of defense against exposure. The following workflow should be
followed every time o-terphenyl is handled.
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o-Terphenyl PPE Workflow

<i>

Don Fire-Retardant Lab Coat
(Natural fibers recommended)

Wear Chemical Safety Goggles
(ANSI z87.1 compliant)
Wear Chemically Resistant Gloves
(e.g., Nitrile, Neoprene)

Adequate

If fume hood is unavailable or for large quantities,
Work in a Certified Fume Hood wear a NIOSH-approved respirator

(e.g., N95 for dusts)

Inadequate
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Troubleshooting Low Yield with o-Terphenyl

Assess o-Terphenyl Purity

Impurity Suspected
(elg., discoloration)

Purify o-Terphenyl
(Recrystallization or Chromatography)

PUrity Appears High

y

Investigate Other Reaction Parameters
(Reagents, Conditions, etc.)

Rerun Reaction with Purified Materlal

Eas

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. O-Terphenyl | C18H14 | CID 6766 - PubChem [pubchem.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [o-Terphenyl Technical Support Center: A Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166444#o-terphenyl-handling-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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